Cas no 56720-98-0 (ethyl 2-(1-phenylethyl)aminoacetate)

• Product Name: ethyl 2-(1-phenylethyl)aminoacetate
• CAS No: 56720-98-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 945857
• PubChem ID: 6917064
• Update Time: 2025-08-02

ethyl 2-(1-phenylethyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• (+/-) N-TRANS[ETHOXY CARBONMETHYL]-1-PHENYLETHYLAMINE
• 1-Phenyl-3-acetamidopyrazolin
• 3-Acetamido-1-phenyl-2-pyrazolin
• 3-Acetamido-1-phenyl-pyrazolin
• Acetamide,N-(4,5-dihydro-1-phenyl-1H-pyrazol-3-yl)
• N-(1-phenyl-2-pyrazolin-3-yl)acetamide
• N-(1-Phenyl-4,5-dihydro-1H-pyrazol-3-yl)-acetamide
• N-(1-Phenyl-aethyl)-glycin-aethylester
• MFCD06797321
• ethyl 2-[(1-phenylethyl)amino]acetate
• SY005835
• ethyl 2-(1-phenylethylamino)acetate
• AKOS017280253
• EN300-117413
• (+/-)n-Trans[ethoxy carbonmethyl]-1-phenylethylamine
• (R)-Ethyl 2-((1-phenylethyl)amino)acetate
• Glycine, N-[(1R)-1-phenylethyl]-, ethyl ester
• AKOS000253083
• ethyl2-[(1-phenylethyl)amino]acetate
• SCHEMBL25297216
• 56720-98-0
• MFCD12198889
• SY005447
• ethyl 2-(1-phenylethyl)aminoacetate

• Inchi： 1S/C12H17NO2/c1-3-15-12(14)9-13-10(2)11-7-5-4-6-8-11/h4-8,10,13H,3,9H2,1-2H3
• InChI Key： NFYBPTIJJCODFR-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 2.29120

Additional information on ethyl 2-(1-phenylethyl)aminoacetate

Comprehensive Guide to Ethyl 2-(1-Phenylethyl)Aminoacetate (CAS No. 56720-98-0): Properties, Applications, and Market Insights

Ethyl 2-(1-phenylethyl)aminoacetate (CAS No. 56720-98-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. This ester derivative, featuring a phenylethylaminoacetate backbone, has garnered significant attention due to its role as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "ethyl 2-(1-phenylethyl)aminoacetate uses" or "CAS 56720-98-0 suppliers," highlighting its commercial and scientific relevance.

The molecular structure of ethyl 2-(1-phenylethyl)aminoacetate combines an ethyl ester group with a phenylethylamine moiety, offering unique reactivity in nucleophilic substitution and condensation reactions. Its solubility in organic solvents like ethanol and dichloromethane makes it a preferred choice for laboratory-scale reactions. Recent trends in "green chemistry alternatives" have spurred interest in optimizing its synthesis using eco-friendly catalysts, aligning with global sustainability goals.

In pharmaceutical applications, 56720-98-0 serves as a precursor for chiral auxiliaries and peptide mimetics, addressing growing demand for enantioselective drugs. Searches for "ethyl 2-(1-phenylethyl)aminoacetate in drug development" reflect its importance in creating therapeutics for neurological and cardiovascular diseases. The compound's ability to form stable hydrogen bonds also makes it valuable in designing molecularly imprinted polymers (MIPs) for sensor technologies.

The agrochemical sector utilizes ethyl 2-(1-phenylethyl)aminoacetate derivatives as plant growth regulators, with particular interest in "biodegradable pesticide formulations." Its structural flexibility allows modification into compounds that enhance crop yield while minimizing environmental persistence. Analytical chemists frequently inquire about "HPLC methods for 56720-98-0 analysis," underscoring the need for quality control in industrial production.

Market analysis reveals steady growth for CAS 56720-98-0, driven by expanding R&D in precision medicine and sustainable agriculture. Regional suppliers are increasingly listing "high-purity ethyl 2-(1-phenylethyl)aminoacetate" to meet stringent regulatory standards. The compound's stability under ambient conditions contributes to its logistics advantage, a frequently searched topic under "storage conditions for aminoacetate esters."

Recent patent filings demonstrate innovative applications of ethyl 2-(1-phenylethyl)aminoacetate in photoresist materials for semiconductor manufacturing, responding to the "microelectronics chemical demand" surge. Its compatibility with photolithography processes positions it as a potential alternative to traditional photoacid generators. Material scientists are exploring its use in "self-assembling monolayers (SAMs)" for surface modification applications.

Quality specifications for 56720-98-0 typically require ≥98% purity, with GC-MS and NMR being standard verification techniques. Industry forums often discuss "scaling up ethyl 2-(1-phenylethyl)aminoacetate synthesis" to kilogram-scale production, indicating its transition from research chemical to commercial product. The absence of heavy metals and residual solvents is critical for pharmaceutical-grade material, a key point in "GMP compliance for CAS 56720-98-0" searches.

Environmental fate studies show that ethyl 2-(1-phenylethyl)aminoacetate undergoes rapid hydrolysis in aqueous systems, addressing "biodegradation of specialty esters" concerns. This property, combined with low bioaccumulation potential, makes it favorable compared to persistent organic pollutants. Regulatory databases frequently update its REACH compliance status, another hot search topic among compliance officers.

Future research directions for CAS 56720-98-0 include exploration in ionic liquid formulations and catalytic asymmetric synthesis. The compound's structural features make it a candidate for "organocatalysis applications," particularly in Michael addition reactions. Academic publications increasingly cite its use in constructing heterocyclic scaffolds for medicinal chemistry programs.

For procurement specialists, understanding "ethyl 2-(1-phenylethyl)aminoacetate price trends" remains crucial, with prices fluctuating based on benzaldehyde feedstock availability. Technical bulletins emphasize proper handling procedures despite its non-hazardous classification, particularly regarding "ester compound storage compatibility." The development of continuous flow synthesis methods promises to enhance production efficiency for this valuable intermediate.